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Compound of Interest

Compound Name: RC-3095 TFA

Cat. No.: B1257568 Get Quote

Technical Support Center: RC-3095 TFA
Welcome to the technical support center for RC-3095 TFA. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges associated with the handling and use of RC-3095 TFA, with a particular focus on

addressing its poor solubility in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is RC-3095 TFA?

RC-3095 is a potent and selective antagonist of the Gastrin-Releasing Peptide Receptor

(GRPR), also known as Bombesin receptor subtype 2 (BB2). It is a synthetic peptide analog.

The trifluoroacetate (TFA) salt is a common form for synthetic peptides, resulting from its use in

the purification process.

Q2: What is the primary mechanism of action for RC-3095?

RC-3095 competitively inhibits the binding of gastrin-releasing peptide (GRP) to GRPR. This

blocks the activation of downstream signaling pathways. By antagonizing GRPR, RC-3095 can

inhibit various cellular processes, including cell proliferation, making it a subject of interest in

cancer research.

Q3: Why is the TFA counter-ion present, and can it affect my experiments?
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Trifluoroacetic acid (TFA) is commonly used during the synthesis and purification of peptides.

While excess TFA is removed during lyophilization, the peptide is often present as a TFA salt.

[1] It is important to be aware that residual TFA can be bioactive and may interfere with certain

cellular assays.[1] For sensitive applications, researchers may consider exchanging the TFA

salt for a different counter-ion, such as acetate or hydrochloride.[1]

Q4: What are the recommended storage conditions for RC-3095 TFA?

For long-term storage, lyophilized RC-3095 TFA powder should be stored at -20°C or -80°C,

protected from moisture. Stock solutions, particularly in organic solvents like DMSO, should

also be stored at -80°C for up to six months or at -20°C for up to one month. To avoid repeated

freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use

volumes.

Troubleshooting Guide: Solubility Issues
Problem: I am having difficulty dissolving RC-3095 TFA in my aqueous buffer (e.g., PBS).

This is a common challenge with many synthetic peptides, especially those with hydrophobic

residues or that are formulated as TFA salts. Here are several troubleshooting steps you can

take:
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Strategy Rationale Considerations

Use of Co-solvents

Hydrophobic peptides often

require a small amount of an

organic solvent to aid in their

initial dissolution before

dilution into an aqueous buffer.

The final concentration of the

organic solvent should be kept

to a minimum to avoid toxicity

in cellular assays. Typically, a

final concentration of <1%

DMSO is well-tolerated by

most cell lines.

pH Adjustment

The solubility of peptides is

often pH-dependent. As RC-

3095 is likely a basic peptide,

its solubility may be improved

in a slightly acidic solution.

Drastic changes in pH can

affect peptide stability and the

biological activity of your

system. A small amount of a

dilute acid like acetic acid can

be used.

Sonication

Mechanical energy from

sonication can help to break

up peptide aggregates and

facilitate dissolution.

Use a bath sonicator to avoid

localized heating that could

degrade the peptide.

Gentle Warming

Slightly increasing the

temperature can sometimes

improve solubility.

Do not overheat the solution,

as this can lead to peptide

degradation. Gentle warming

to around 37°C is generally

safe for short periods.

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock
Solution of RC-3095 TFA in DMSO
This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, which can then be diluted into aqueous buffers for various experimental applications.

Materials:

RC-3095 TFA (lyophilized powder)
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, low-retention polypropylene microcentrifuge tubes

Vortex mixer

Bath sonicator

Procedure:

Equilibrate: Allow the vial of lyophilized RC-3095 TFA to come to room temperature before

opening to prevent moisture condensation.

Weigh: Accurately weigh the desired amount of the peptide.

Initial Dissolution: Add the appropriate volume of DMSO to achieve the desired stock

concentration (e.g., 10 mg/mL).

Vortex: Vortex the tube for 30-60 seconds to aid dissolution.

Sonicate (if necessary): If the peptide is not fully dissolved, place the tube in a bath sonicator

for 5-10 minutes.

Inspect: Visually confirm that the solution is clear and free of any particulate matter.

Aliquot and Store: Aliquot the stock solution into single-use volumes in sterile, low-retention

tubes and store at -80°C.

Protocol 2: Preparation of an Aqueous Working Solution
from a DMSO Stock
Materials:

RC-3095 TFA stock solution in DMSO (from Protocol 1)

Sterile aqueous buffer of choice (e.g., Phosphate-Buffered Saline - PBS, cell culture

medium)
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Vortex mixer

Procedure:

Thaw: Thaw a single aliquot of the RC-3095 TFA DMSO stock solution at room temperature.

Dilution: To minimize precipitation, add the DMSO stock solution drop-wise to the aqueous

buffer while gently vortexing. For example, to prepare a 10 µM working solution from a 10

mM stock, you would perform a 1:1000 dilution.

Final Concentration: Ensure the final concentration of DMSO in your working solution is

compatible with your experimental system (ideally ≤ 0.5% for cell-based assays).

Use Immediately: It is recommended to prepare the aqueous working solution fresh for each

experiment.

Quantitative Data Summary
Parameter Value Notes Citation

Molecular Weight 1220.34 g/mol

Solubility in Water 40 mg/mL (32.78 mM)

Requires sonication

for complete

dissolution.

[2]

Storage (Lyophilized) -20°C or -80°C Protect from moisture.

Storage (DMSO

Stock)

-80°C for up to 6

months; -20°C for up

to 1 month

Aliquoting is highly

recommended.

Visualizations
Signaling Pathways of GRPR Antagonism by RC-3095
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Caption: GRPR signaling and its inhibition by RC-3095.

Experimental Workflow for Solubilizing RC-3095 TFA
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Start: Lyophilized RC-3095 TFA
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Caption: Recommended workflow for RC-3095 TFA solubilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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